Cas no 2024424-88-0 (tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate
• CAS No: 2024424-88-0
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5869882
• PubChem ID: 165684903
• Update Time: 2025-10-30

tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate
• EN300-1893439
• 2024424-88-0
• tert-butyl N-[2-amino-3-(2-methoxy-5-methylphenyl)propyl]carbamate

• Inchi： 1S/C16H26N2O3/c1-11-6-7-14(20-5)12(8-11)9-13(17)10-18-15(19)21-16(2,3)4/h6-8,13H,9-10,17H2,1-5H3,(H,18,19)
• InChI Key： ZRQMQCNWFGTWEV-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=C(C)C=CC=1OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate (CAS No. 2024424-88-0)

Tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2024424-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including its tert-butyl protecting group, the presence of an amino functional group, and the aromatic ring system with 2-methoxy-5-methylphenyl substitution, contribute to its unique chemical properties and potential biological activities.

The tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate structure is characterized by a propyl chain that connects the carbamate moiety to the aromatic ring. The 2-methoxy-5-methylphenyl substituent introduces a hydrophobic aromatic system with electron-donating groups, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. The amino group at the 2-position of the propyl chain is a critical feature, as it can participate in various chemical reactions, including acylation, alkylation, and coupling reactions, making it a valuable building block for drug discovery and development.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as pharmacophores in drug design. Carbamates have been explored for their role in modulating enzyme activity, receptor binding, and cellular signaling pathways. The tert-butyl group in this compound serves as an effective protecting group for the carbamate functionality, preventing unwanted side reactions during synthetic processes. This protection-deprotection strategy is essential in multi-step organic synthesis, where selective functionalization is required to achieve high yields and purity.

One of the most compelling aspects of Tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate is its potential application in the development of novel therapeutic agents. The combination of structural features such as the aromatic ring system and the amino group suggests that this compound may exhibit inhibitory activity against various enzymes or receptors involved in disease pathways. For instance, studies have shown that carbamate derivatives can interact with enzymes like kinases or proteases by mimicking natural substrates or allosteric modulators. The presence of a 2-methoxy-5-methylphenyl moiety may enhance binding affinity by providing hydrophobic interactions and electronic effects that stabilize enzyme-substrate complexes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like Tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate with greater accuracy. These tools allow for virtual screening of large libraries of compounds to identify potential hits that can be further optimized. The structural motifs present in this compound make it a promising candidate for virtual screening campaigns targeting diseases such as cancer, inflammation, and neurodegenerative disorders. By leveraging high-throughput screening (HTS) technologies and structure-based drug design approaches, researchers can accelerate the discovery process and identify lead compounds for further development.

The synthesis of Tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino group and protecting groups, followed by condensation reactions to form the carbamate linkage. The use of palladium-catalyzed cross-coupling reactions may also be employed to construct the aromatic ring system efficiently. Advances in synthetic methodologies have enabled more streamlined approaches to producing complex molecules like this one, reducing reaction times and minimizing waste.

In conclusion,Tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate (CAS No. 2024424-88-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its role as a versatile intermediate in drug discovery underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for carbamate derivatives,Tert-butyl N-2-amino-3-(2-methoxy-5-methylphenyl)propylcarbamate is poised to play a crucial role in future drug development efforts.